Cas no 1261981-16-1 (3-Amino-5-(5-formylthiophen-2-yl)benzoic acid)

• Product Name: 3-Amino-5-(5-formylthiophen-2-yl)benzoic acid
• CAS No: 1261981-16-1
• MF: C₁₂H₉NO₃S
• MW: 247.269761800766
• MDL: MFCD18319847
• CID: 2767390
• PubChem ID: 53225765
• Update Time: 2025-04-21

3-Amino-5-(5-formylthiophen-2-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID20689497
• 1261981-16-1
• SCHEMBL2554144
• MFCD18319847
• 5-(5-FORMYLTHIOPHEN-2-YL)-3-AMINOBENZOIC ACID
• 5-(5-Formylthiophen-2-yl)-3-aminobenzoic acid, 95%
• 3-Amino-5-(5-formylthiophen-2-yl)benzoic acid

• MDL： MFCD18319847
• Inchi： 1S/C12H9NO3S/c13-9-4-7(3-8(5-9)12(15)16)11-2-1-10(6-14)17-11/h1-6H,13H2,(H,15,16)
• InChI Key： ATCSBXXAFFJQCE-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC=C1C1C=C(C=C(C(=O)O)C=1)N

Computed Properties

• Exact Mass: 247.03031432Da
• Monoisotopic Mass: 247.03031432Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 109Ų